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Compound of Interest

Compound Name: Methoxybenzyl chloride

Cat. No.: B8655716 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of hazardous chemicals is paramount. Methoxybenzyl chloride, a corrosive and

lachrymatory substance, requires meticulous disposal procedures to mitigate risks to personnel

and the environment. This guide provides essential, immediate safety and logistical information

for the proper disposal of methoxybenzyl chloride.

Immediate Safety Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with methoxybenzyl chloride. It is a corrosive material that can cause severe skin burns and

eye damage.[1][2] Inhalation of its vapors may cause lung edema.[3] Therefore, all handling

and disposal operations must be conducted in a well-ventilated area, preferably within a

chemical fume hood.[3][4]

Personal Protective Equipment (PPE) is mandatory. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[5][6]

Hand Protection: Chemical-resistant gloves.[4][5][6]

Skin and Body Protection: A lab coat, long-sleeved clothing, and appropriate protective

clothing to prevent skin exposure.[3][4]
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Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, a

NIOSH/MSHA approved respirator should be used.[4][5]

Spill Management
In the event of a spill, immediate action is necessary to contain and clean up the material

safely.

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[5]

[6]

Containment: Absorb the spill with an inert material such as sand, silica gel, or vermiculite.[2]

[3][7] Do not use combustible materials.

Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and

closed container for disposal.[2][3][7]

Decontamination: Wash the spill area thoroughly with soap and water.

Disposal Procedure
The disposal of methoxybenzyl chloride must comply with local, state, and federal

regulations. As a halogenated organic compound, it requires special handling and should not

be mixed with non-halogenated waste streams.[8][9][10]

Waste Collection:

Collect waste methoxybenzyl chloride and any contaminated materials in a designated,

properly labeled, and sealed container.[8][9] The container should be compatible with the

chemical and clearly marked as "Hazardous Waste: Halogenated Organic Compounds"

and "Corrosive."[8][9]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as bases, alcohols, amines, metals, and oxidizing agents.[2]

Neutralization (if permissible and equipped):
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Under controlled conditions and by trained personnel, small quantities of methoxybenzyl
chloride can be neutralized.

Treatment may involve neutralization with a weak base like soda ash (sodium carbonate)

or soda-lime.[3] This should be done cautiously as the reaction may be exothermic.

Professional Disposal:

The primary and recommended method of disposal is to contact a licensed professional

waste disposal service.[5][6][11]

The waste may be subject to incineration in a chemical incinerator equipped with an

afterburner and scrubber.[5][6]

Alternatively, it may be buried in a licensed landfill.

Decontaminate empty containers with a 5% aqueous sodium hydroxide or soda ash

solution, followed by water, before disposal.

Quantitative Data Summary
Property Value Source

Molecular Formula C8H9ClO [2]

Molecular Weight 156.61 g/mol [2]

Flash Point 98 °C (208.4 °F) [4]

UN Number UN3265 [2]

Hazard Class 8 (Corrosive) [2]

Packing Group II [2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of methoxybenzyl
chloride.
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Methoxybenzyl Chloride Disposal Workflow

Disposal
Initiation

Wear Full PPE:
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Spill Occurred?

Spill Management:
1. Evacuate & Ventilate

2. Contain with Inert Material
3. Collect in Labeled Container

Yes

Waste Collection:
- Collect in designated, sealed,

 & labeled container
- Mark as 'Halogenated' & 'Corrosive'

No

Store waste container in a cool,
 dry, well-ventilated area

Disposal Method

Neutralization (trained personnel only):
- Use soda ash or soda-lime

- Controlled conditions

Small Scale/
Permitted

Contact Licensed Waste
Disposal Service

Standard Procedure

Incineration in approved
chemical incinerator

Burial in a
licensed landfill

Disposal
Complete

Click to download full resolution via product page

Caption: A workflow diagram for the safe disposal of methoxybenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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